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Compound of Interest

Compound Name: 3a-Epiburchellin

Cat. No.: B1153347

For Researchers, Scientists, and Drug Development Professionals

Introduction

3a-Epiburchellin is a naturally occurring neolignan, a class of secondary metabolites found in
various plant species. This technical guide provides a comprehensive overview of the known
physical and chemical properties of 3a-Epiburchellin. While detailed experimental data
remains elusive in publicly available literature, this document consolidates the existing
information and points towards primary research for more in-depth analysis. The natural source
of this compound has been identified as the herbs of Ocotea cymbarum[1][2][3][4].

Physical and Chemical Properties

The fundamental physicochemical properties of 3a-Epiburchellin have been compiled from
various chemical supplier databases and are summarized below. It is important to note that
experimental values for properties such as melting and boiling points are not currently available
in the public domain.
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Property Value Source
CAS Number 155551-61-4 [1]
Molecular Formula C20H2005

Molecular Weight 340.37 g/mol

Purity >98%

Soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate, DMSO, and Acetone.

Appearance Not specified (likely a solid)
Melting Point Not available
Boiling Point Not available

Synthesis and Structural Elucidation

A pivotal publication by George Buechi and Ching-Pong Mak in the Journal of the American
Chemical Society (1977) titled, "Biomimetic syntheses of the neolignans guianin, burchellin, 2-
epi,3a-epiburchellin and futoenone," is the primary source for the synthesis of 3a-
Epiburchellin (referred to as 2-epi,3a-epiburchellin in the paper)[5][6][7][8]. The full text of
this article is expected to contain the detailed experimental protocol and characterization data,
including NMR, IR, and mass spectrometry results, which are essential for a complete
understanding of its chemical structure and properties.

Hypothetical Experimental Workflow for Biomimetic
Synthesis

Based on the title of the key publication, a generalized workflow for the biomimetic synthesis of
3a-Epiburchellin can be conceptualized. This process likely involves the oxidative coupling of
phenylpropanoid precursors, mimicking the biosynthetic pathway in plants.
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Hypothetical Workflow for the Biomimetic Synthesis of 3a-Epiburchellin

Selection of Phenylpropanoid Precursors

'

Oxidative Coupling Reaction
(e.g., using a one-electron oxidant)

'

Stereoselective Cyclization to form the
Benzofuran Ring System

'

Purification of the Crude Product
(e.g., Column Chromatography)

'

Characterization of 3a-Epiburchellin
(NMR, MS, IR Spectroscopy)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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epiburchellin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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